![molecular formula C17H18ClN3OS2 B1226219 N-[[3-chloro-2-(1-piperidinyl)anilino]-sulfanylidenemethyl]-2-thiophenecarboxamide](/img/structure/B1226219.png)
N-[[3-chloro-2-(1-piperidinyl)anilino]-sulfanylidenemethyl]-2-thiophenecarboxamide
Overview
Description
N-[[3-chloro-2-(1-piperidinyl)anilino]-sulfanylidenemethyl]-2-thiophenecarboxamide is a member of thioureas.
Scientific Research Applications
Alzheimer’s Disease Research
A series of new N-substituted derivatives of 3-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]propanamide was synthesized to explore new drug candidates for Alzheimer’s disease. These compounds were evaluated for enzyme inhibition activity against acetyl cholinesterase (AChE) enzyme, which is a target in Alzheimer’s disease treatment (Rehman et al., 2018).
Polymerization Catalysts
Mononuclear aluminum dimethyl complexes with bidentate N-[2-(1-piperidinyl)benzyl]anilino ligands have been synthesized. These complexes showed effectiveness in initiating the ring-opening polymerization (ROP) of rac-lactide, a key process in polymer chemistry (Liu & Ma, 2014).
Carbonic Anhydrase Inhibitors
Research explored novel sulfanilamide/acetazolamide derivatives obtained by the tail approach, which included heterocyclic amines like piperidine. These compounds were tested as inhibitors of carbonic anhydrase isozymes, which have applications in various therapeutic areas, including tumor treatment (Turkmen et al., 2005).
Anticancer Activity
Synthesis of new thiophene derivatives, including 4-acetyl-5-anilino-N-arylthiophene-2-carboxamide, has been conducted. These compounds have been tested for in vitro cytotoxicity, showing promise as potential anticancer agents (Atta & Abdel‐Latif, 2021).
Antibacterial and Anti-Enzymatic Agents
A new series of N-substituted derivatives of 2-[(5-{1-[(4-chlorophenyl)sulfonyl]-3-piperidinyl}-1,3,4-oxadiazol-2-yl)sulfanyl]acetamide showed antibacterial and anti-enzymatic potential, indicating their potential use in combating bacterial infections and inflammation (Nafeesa et al., 2017).
Corrosion Inhibition
The compound (NE)-N-(thiophen-3-ylmethylidene)-4-({4-[(E)-(thiophen-2-ylmethylidene)amino]phenyl}m-ethyl)aniline has been studied for its corrosion inhibition properties on mild steel in acidic solutions, demonstrating potential industrial applications (Daoud et al., 2014).
properties
Product Name |
N-[[3-chloro-2-(1-piperidinyl)anilino]-sulfanylidenemethyl]-2-thiophenecarboxamide |
|---|---|
Molecular Formula |
C17H18ClN3OS2 |
Molecular Weight |
379.9 g/mol |
IUPAC Name |
N-[(3-chloro-2-piperidin-1-ylphenyl)carbamothioyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C17H18ClN3OS2/c18-12-6-4-7-13(15(12)21-9-2-1-3-10-21)19-17(23)20-16(22)14-8-5-11-24-14/h4-8,11H,1-3,9-10H2,(H2,19,20,22,23) |
InChI Key |
YFLGDBKFXXZCAR-UHFFFAOYSA-N |
SMILES |
C1CCN(CC1)C2=C(C=CC=C2Cl)NC(=S)NC(=O)C3=CC=CS3 |
Canonical SMILES |
C1CCN(CC1)C2=C(C=CC=C2Cl)NC(=S)NC(=O)C3=CC=CS3 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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